molecular formula C7H4Cl2N2 B1268074 4-Amino-3,5-dichlorobenzonitrile CAS No. 78473-00-4

4-Amino-3,5-dichlorobenzonitrile

Cat. No.: B1268074
CAS No.: 78473-00-4
M. Wt: 187.02 g/mol
InChI Key: COFNCCWGWXFACE-UHFFFAOYSA-N
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Description

4-Amino-3,5-dichlorobenzonitrile is a useful research compound. Its molecular formula is C7H4Cl2N2 and its molecular weight is 187.02 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Vibrational Spectroscopy and Molecular Structure

4-Amino-3,5-dichlorobenzonitrile has been the subject of spectroscopic studies to understand its molecular structure. Rastogi et al. (2013) used Fourier-transform infrared (FT-IR) and Raman spectroscopy to analyze the molecular geometry and vibrational wavenumbers of this compound. Their study used density functional theory (DFT) and MP2 quantum chemical methods, aiding in the interpretation of experimental spectra and understanding the molecule’s normal modes of vibration (Rastogi, Alcolea Palafox, Tomar, & Singh, 2013).

Corrosion Inhibition

In the field of materials science, derivatives of this compound have been studied for their corrosion inhibition properties. Bentiss et al. (2009) investigated the inhibition performance of a derivative on mild steel in hydrochloric acid, finding significant inhibition efficiency. Their research used techniques like potentiodynamic polarization and electrochemical impedance spectroscopy (EIS) (Bentiss, Jama, Mernari, Attari, El Kadi, Lebrini, Traisnel, & Lagrenée, 2009).

Synthesis of Heterocyclic Compounds

The compound has applications in organic chemistry, particularly in synthesizing heterocyclic compounds. For instance, Bentiss et al. (2000) described the accelerated synthesis of 3,5-disubstituted 4-amino-1,2,4-triazoles using microwave irradiation, demonstrating the compound's utility in creating various chemical structures (Bentiss, Lagrenée, & Barbry, 2000).

Luminescent Properties

The luminescent properties of compounds related to this compound have been explored. Xi et al. (2021) synthesized and analyzed compounds based on 4-amino-4H-1,2,4-triazole, investigating their luminescent spectra. Such studies contribute to the understanding of luminescent materials in various applications (Xi, Chen, Wang, Tang, Chen, Wu, & Wang, 2021).

Synthesis of Dichlorobenzamide Derivatives

In pharmaceutical and organic chemistry, derivatives of this compound are significant. Zhang et al. (2020) reported the synthesis of dichlorobenzamide derivatives from 3,5-dichlorobenzoyl chloride and arylamine, characterizing them using various spectroscopic techniques. These derivatives have potential applications in developing new pharmaceutical compounds (Zhang, Li, Wang, Jia, & Zhang, 2020).

Safety and Hazards

4-Amino-3,5-dichlorobenzonitrile is considered hazardous. It is harmful if swallowed, in contact with skin, or if inhaled . It may cause an allergic skin reaction . Safety measures include avoiding breathing dust, avoiding contact with skin and eyes, and not ingesting the compound . In case of accidental ingestion, inhalation, or skin contact, immediate medical attention should be sought .

Properties

IUPAC Name

4-amino-3,5-dichlorobenzonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H4Cl2N2/c8-5-1-4(3-10)2-6(9)7(5)11/h1-2H,11H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

COFNCCWGWXFACE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C=C(C(=C1Cl)N)Cl)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H4Cl2N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10229109
Record name 4-Amino-3,5-dichlorobenzonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10229109
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

187.02 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

78473-00-4
Record name 4-Amino-3,5-dichlorobenzonitrile
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=78473-00-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-Amino-3,5-dichlorobenzonitrile
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0078473004
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 4-Amino-3,5-dichlorobenzonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10229109
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-amino-3,5-dichlorobenzonitrile
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URL https://echa.europa.eu/substance-information/-/substanceinfo/100.071.719
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Synthesis routes and methods

Procedure details

P-Aminobenzonitrile (11.8 g) (ex Aldrich) in dry chloroform (250 ml) under nitrogen was treated with sulphuryl chloride (4.05 g) (ex BDH) maintaining reaction temperature below 35°. After 2 hours at reflux the mixture was poured onto ice and made alkaline with 2M sodium hydroxide solution. Work up in the usual manner gave 3,5-dichloro-4-aminobenzonitrile (18.2 g) NMR 1H 7.35(2H,s), 4.70(2H,bs).
Quantity
11.8 g
Type
reactant
Reaction Step One
Quantity
4.05 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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